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Compound of Interest

Compound Name: Methyl dodonate A acetate

Cat. No.: B1160446 Get Quote

An In-depth Technical Guide to Methyl
Dodecanoate
Introduction

This technical guide provides a comprehensive overview of the physical and chemical

specifications, analytical methodologies, and biological relevance of Methyl Dodecanoate. It is

intended for researchers, scientists, and professionals in the field of drug development and

related disciplines. The compound "Methyl dodonate A acetate" as specified in the query is

not a recognized chemical entity in scientific literature. It is presumed that the intended

compound is Methyl Dodecanoate, a common fatty acid methyl ester, and this guide will focus

on this compound. Methyl Dodecanoate, also known as methyl laurate, is the methyl ester of

dodecanoic acid (lauric acid).[1] It is a naturally occurring compound found in various plants

and animal fats and is used in the manufacturing of detergents, emulsifiers, and as a flavoring

agent.[1]

Physical and Chemical Specifications
The fundamental physical and chemical properties of Methyl Dodecanoate are summarized in

the table below. These properties are crucial for its handling, application, and analysis.
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Property Value

Molecular Formula C13H26O2

Molecular Weight 214.34 g/mol [1][2][3][4]

CAS Number 111-82-0[2][3][5]

Appearance Liquid[4]

Density 0.869 g/mL at 20 °C

Melting Point 4.5-5 °C

Boiling Point 261-262 °C

Flash Point 139 °C (closed cup)

Refractive Index n20/D 1.429-1.433

Water Solubility 0.0012 g/L

logP (Octanol/Water) 5.51

IUPAC Name methyl dodecanoate[6]

Synonyms Methyl laurate, Lauric acid methyl ester[1][2]

Experimental Protocols
1. Synthesis of Methyl Dodecanoate via Esterification

Methyl Dodecanoate can be synthesized by the esterification of decanoic acid with methanol.

[7]

Materials:

Decanoic acid

Methanol

Sulfuric acid (as catalyst)
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Acetonitrile (solvent)

20% Sodium carbonate solution

Dichloromethane (CH2Cl2)

Anhydrous sodium sulfate

Procedure:

To a well-stirred mixture of decanoic acid (80 mmol), methanol (90 mmol), and acetonitrile

(162 mmol), slowly add sulfuric acid (98%, 94 mmol, 5 mL) at room temperature.

Slowly heat the reaction mixture to 80-85 °C and maintain this temperature for 16-18

hours.[8]

After the reaction is complete, cool the mixture and add it to 100 mL of 20% sodium

carbonate solution to neutralize the acid.

Extract the reaction mass with dichloromethane (2 x 50 mL).

Combine the organic layers and wash with 100 mL of water.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure to obtain the crude Methyl Dodecanoate.

The product can be further purified by silica gel chromatography using a mixture of ethyl

acetate and petroleum ether (1:9) as the eluent.[8]

2. Analysis of Methyl Dodecanoate by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the qualitative and quantitative analysis of volatile

compounds like Methyl Dodecanoate.[9]

Instrumentation:

Gas Chromatograph (e.g., Agilent 7890B GC System) coupled with a Mass Spectrometer

(e.g., Agilent 5977A MSD).[10]
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Sample Preparation:

For solid samples (e.g., rice seeds), weigh 0.1g of the powdered sample into a glass tube.

[11]

Add 3 mL of 10% acetyl chloride in methanol.

Heat the mixture in a water bath at 80°C for two hours for derivatization to fatty acid

methyl esters.[11]

After cooling, transfer the solution to a centrifuge tube.

Add 3 mL of n-hexane and 3 mL of 6% sodium carbonate solution, shake well, and

centrifuge for 10 minutes at 4000 rpm.

The supernatant containing the methyl esters is collected for GC-MS analysis.[11]

GC-MS Conditions:

Column: DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.[10]

Injection Volume: 1 µL.[10]

Inlet Temperature: 250°C.[10]

Oven Temperature Program:

Initial temperature: 60°C, hold for 2 minutes.

Ramp: 10°C/min to 280°C, hold for 5 minutes.[10]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.[10]

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.[10]

Acquisition Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM)

for quantitative analysis.[10]
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Transfer Line Temperature: 280°C.[10]

Ion Source Temperature: 230°C.[10]

Visualizations

Sample Preparation GC-MS Analysis Data Processing

Sample Derivatization to FAMEs Liquid-Liquid Extraction Concentration GC Injection Chromatographic Separation Electron Ionization Mass Analysis Detection Data Acquisition Peak Integration Spectral Library Search Quantification

Click to download full resolution via product page

Caption: Workflow for the analysis of Methyl Dodecanoate using GC-MS.
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Caption: Simplified pathway of Methyl Dodecanoate metabolism.
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Biological Activity
Methyl Dodecanoate, as a fatty acid methyl ester, is involved in various biological processes.

Fatty acid esters are known to possess a wide range of biological activities.[12] Research has

indicated that some fatty acid methyl esters exhibit antimicrobial, anti-inflammatory, and

antioxidant properties.[12][13] Specifically, dodecanoic acid and its esters have been

investigated for their biting deterrency against insects like Aedes aegypti. Methyl Dodecanoate

is also utilized as a molecular tool in various biochemical applications.[14] It is classified as a

metabolite and is involved in lipid metabolism.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical and chemical specifications of Methyl
dodonate A acetate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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